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Compound of Interest

Compound Name: 2-Isopropoxyethanol

Cat. No.: B094787

Essential Guide to Handling 2-
Isopropoxyethanol

This guide provides immediate safety, operational, and disposal protocols for the handling of 2-
Isopropoxyethanol (also known as Isopropyl Cellosolve®) in a laboratory setting. Adherence
to these procedures is critical for ensuring the safety of researchers, scientists, and drug
development professionals.

Hazard Identification and Exposure Limits

2-Isopropoxyethanol is a colorless, flammable liquid with a mild odor.[1] It poses several
health and safety risks that require stringent control measures. The primary hazards and
occupational exposure limits are summarized below.

Table 1: Summary of Hazards for 2-Isopropoxyethanol
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Hazard Classification

Description

Flammable liquid and vapor (Class IC

Flammability Flammable Liquid).[1][2] Vapors can travel to an
ignition source and flash back.[2]
Acute Toxicity Harmful if inhaled or in contact with skin.[2][3]

Eye Irritation

Causes serious eye irritation.[2][3]

Skin Irritation

May cause skin irritation. Prolonged contact can

lead to dermatitis.[2]

Target Organs

Affects the eyes, skin, respiratory system, and
blood.[1] Animal studies indicate potential for

anemia and pulmonary edema.[1]

Table 2: Occupational Exposure Limits

Limit (Time-Weighted

Organization
Average, TWA)

Notes

Skin notation indicates the

potential for significant

ACGIH (TLV) 25 ppm contribution to overall
exposure by the cutaneous
route.[2][4]

NIOSH (REL) 5 ppm
This limit was vacated and is
not legally enforceable but

OSHA (PEL) 25 ppm (Vacated)

provides a valuable reference.

[2]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount to prevent exposure. All PPE should be

inspected before use and removed immediately if contaminated.

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.cdc.gov/niosh/npg/npgd0357.html
https://www.fishersci.com/store/msds?partNumber=AAL13241&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL13241&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL13241&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13241~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2009:59:20~~2-Isopropoxyethanol~~
https://www.fishersci.com/store/msds?partNumber=AAL13241&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13241~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2009:59:20~~2-Isopropoxyethanol~~
https://www.fishersci.com/store/msds?partNumber=AAL13241&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/npgd0357.html
https://www.cdc.gov/niosh/npg/npgd0357.html
https://www.fishersci.com/store/msds?partNumber=AAL13241&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-isopropoxyethanol.htm
https://www.fishersci.com/store/msds?partNumber=AAL13241&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Table 3: Recommended Personal Protective Equipment

Protection Type

Specification

Purpose

Eye & Face Protection

Safety goggles with side
protection, meeting ANSI
Z87.1 or EN 166 standards.[5]
A face shield may be required

for splash hazards.

To protect eyes from splashes

and vapors.

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Nitrile).

To prevent skin contact. Note:
No specific glove material has
universal resistance. Always
consult the glove
manufacturer's chemical
resistance guide for
breakthrough times and
degradation data. Discard and
replace gloves immediately

after contamination.[6]

Body Protection

Chemically resistant lab coat

or coveralls.

To protect skin and personal
clothing from splashes and

spills.[1]

Respiratory Protection

Not typically required when
work is conducted in a certified
chemical fume hood or with
adequate local exhaust
ventilation.[7] If ventilation is
inadequate or for emergency
response, a NIOSH-approved

respirator is necessary.

To prevent inhalation of

harmful vapors.

Footwear

Closed-toe shoes made of a

non-porous material.

To protect feet from spills.

Operational Plan: Step-by-Step Handling Protocol
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This protocol outlines the standard operating procedure for the safe handling of 2-
Isopropoxyethanol.

Experimental Workflow: Safe Handling of 2-Isopropoxyethanol
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1. Preparation Phase

@erify fume hood certification is curreng

\4

@ssemble all necessary materials & equipmena

\4

@spect and don appropriate PPE (goggles, gloves, lab coa@

\4

(ocate and ensure accessibility of emergency equipment (eyewash, shower, spill k@

\§ I

J

|
4 2. Handlihg Phase

\4

GVork exclusively within a certified chemical fume hoo@

~

@round/bond container and receiving equipment to prevent static dischargg

\4
@se non-sparking tools for all transfers)

\ 4

(Dispense liquid carefully to avoid splashes and aerosol generatioa

\
G(eep containers tightly sealed when not in usa

8 Post-Haq;jling Phase

&Vipe down work area with an appropriate solvena

\4
G‘roperly label and seal all waste containers)

\
@emove PPE carefully to avoid self-contaminatiora

A4

@Vash hands and forearms thoroughly with soap and wat
\

)

J
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Spill Occurs

Is the spill large,

in an enclosed space,
or are you unsure?

4 A

Major Spill Reip&lse

@Iert others and evacuate the immediate area)

A 4

Minor Spill Response

(Ensure proper PPE is Wornj

N

(Call emergency services / EHS)

@emove all ignition sources and increase ventilatioa

\ 4
(Prevent entry to the areaD

@over spill with inert absorbent material (e.g., sand, vermiculit

N\

)

\

€ollect residue with non-sparking tools into a sealed container for hazardous wastB

A
(Clean the spill area thoroughla
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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